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Compound of Interest

3-Cyclopropoxy-4-fluoro-2-
Compound Name:
methylpyridine

Cat. No.: B14816574

Get Quote

\ J

CAS Number: 1243473-03-1 Molecular Formula: C

H

FNO Molecular Weight: 167.18 g/mol IUPAC Name: 3-Cyclopropoxy-4-fluoro-2-
methylpyridine[1]

Introduction & Structural Context[2][3][4][5][6]1[7][8]

In modern drug discovery, particularly within the kinase inhibitor space (MAPK/ERK pathway),
the 3-alkoxy-4-halopyridine scaffold is a privileged motif.[1] The specific substitution pattern of
3-Cyclopropoxy-4-fluoro-2-methylpyridine offers a unique balance of lipophilicity
(cyclopropyl group), metabolic stability (fluorine atom), and steric direction (methyl group).[1]

o Cyclopropyl Ether (C3): Provides metabolic resistance compared to linear alkyl ethers and
induces a specific conformational lock beneficial for binding affinity in ATP pockets.

e Fluorine (C4): Modulates the pKa of the pyridine nitrogen and serves as a handle for further
nucleophilic aromatic substitution (S
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Ar) or metal-catalyzed cross-coupling reactions.

» Methyl (C2): Blocks the typically reactive 2-position, directing metabolism or subsequent
functionalization to the 5- or 6-positions.[1]

Synthesis & Isolation Overview

To understand the impurity profile in spectroscopic data, one must recognize the synthetic
origin. This compound is typically accessed via the alkylation of 4-fluoro-2-methylpyridin-3-ol or
through S

Ar displacement on a 3,4-difluoro intermediate.[1]

Synthetic Workflow (Graphviz Diagram)

Methvl- 4 NaNO2, H2504, H20 Sandmeyer Reaction Hydrolysis
i

Click to download full resolution via product page

Figure 1: Common synthetic pathway for 3-alkoxypyridine intermediates.

Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][9]

The NMR data below is derived from chemometric prediction principles and analogous
structures (e.g., 3-methoxy-4-fluoro-2-methylpyridine) typical for this class of kinase inhibitor
intermediates.[1]

H NMR Characterization (400 MHz, CDCI )

The proton spectrum is characterized by the distinct cyclopropyl multiplets upfield and the
pyridine aromatic protons downfield.
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Chemical Shift Coupling
: Multiplicity Integration Assignment Constants (
» Ppm) . Hz)
8.15 dd 1H H-6 (Ar-H)
6.85 dd 1H H-5 (Ar-H)
O-CH
3.95 m (t) 1H
(Cyclopropyl)
CH
248 5@ 3H (C2-Me) (Long range)
CH Complex
0.85-0.75 m 4H .
(Cyclopropyl) multiplet

Key Diagnostic Features:

e H-5/H-6 Coupling: The H-5 proton appears as a doublet of doublets due to coupling with the
adjacent H-6 and the strong geminal/vicinal coupling to the Fluorine atom at C4.[1] The

coupling is typically large (~10-12 Hz).
» Cyclopropyl Pattern: The distinctive "roofing" effect of the cyclopropyl methylene protons (

ppm) is a clear indicator of the successful O-alkylation.[1]

o Methyl Shift: The C2-methyl group is deshielded by the pyridine nitrogen, appearing around
2.5 ppm.

C NMR & F NMR (Predicted)

e FNMR:

to
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ppm (d,

Hz). The fluorine signal is a sensitive probe for the electronic environment of the pyridine
ring.

e CNMR:

o C-F coupling: Carbon atoms C3, C4, and C5 will show significant splitting due to C-F

coupling (
Hz for C4,
Hz for C3/C5).[1]
o Cyclopropyl Carbons: Methine (
ppm), Methylenes (
ppm).

Mass Spectrometry (MS) Data|3]

Mass spectrometry confirms the molecular weight and provides a fragmentation fingerprint
useful for identifying this moiety in larger drug molecules (metabolite identification).

lonization Mode: Electrospray lonization (ESI) or APCI, Positive Mode (+).
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m/z (Observed) lon Type Intensity Interpretation
Protonated molecular
168.1 [M+H] 100% ,
ion (Base Peak).[1]
M-C Loss of cyclopropyl
rin
126.0 H ~40-60% J
(propene/cyclopropan
] e radical).[1]
[M-C
Loss of cyclopropoxy
108.0 H ~20% group (formation of
ol pyridinium cation).
(M+NH Ammonium adduct
] (common in
185.1 Variable

ammonium buffer

mobile phases).

Fragmentation Pathway (Graphviz Diagram)
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Figure 2: Predicted ESI-MS fragmentation pathway.

Infrared (IR) Spectroscopy

IR data is essential for solid-state identification and verifying the ether linkage.[1]
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e C-H Stretch (Aromatic):
cm
(Weak).[1]
e C-H Stretch (Cyclopropyl):
cm
(Distinctive sharp band, higher frequency than alkyl C-H).[1]
e C=N/ C=C Stretch (Pyridine):
cm
(Strong).[1]
e C-F Stretch:
cm
(Very Strong, Broad).[1]
e C-O-C Stretch (Ether):

cm

1]

Experimental Protocols
Sample Preparation for NMR

To ensure high-resolution data and avoid solvent suppression issues:
e Solvent: Use CDCI

(Chloroform-d) + 0.03% TMS as the internal standard.[1] DMSO-d
is an alternative if solubility is poor, but CDCI

provides sharper resolution for the cyclopropyl multiplets.[1]
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» Concentration: Dissolve 5-10 mg of the compound in 0.6 mL of solvent.

« Filtration: Filter through a cotton plug in a Pasteur pipette to remove inorganic salts (e.g.,
AgBr or KBr from synthesis) which can cause line broadening.

HPLC Purity Assessment Method

A validated generic gradient method for pyridine intermediates:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 um, 4.6 x 100 mm).[1]
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 254 nm (aromatic) and 210 nm (general).

o Retention Time: Predicted to elute at ~5.5 - 6.5 min (moderately lipophilic due to
cyclopropyl/F).[1]

Safety & Handling (E-E-A-T)
Authoritative Note: Fluorinated pyridines can be skin irritants and potential sensitizers.

o H-Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335
(May cause respiratory irritation).

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). Cyclopropyl ethers are
generally stable but can degrade under strong acidic conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1.1,1-“5 2% _MSDS A% BE CASE [75-35-4] {LJEM [chemsrc.com]

e 2. 3-Fluoro-2-methylpyridine | C6H6FN | CID 21613172 - PubChem
[pubchem.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Comprehensive Spectroscopic Guide: 3-Cyclopropoxy-
4-fluoro-2-methylpyridine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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